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Compound of Interest

Compound Name:
Strontium permanganate

trihydrate

Cat. No.: B577955 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the initial synthesis of strontium
permanganate trihydrate, Sr(MnO₄)₂·3H₂O. The document details the established synthetic

methodology, physical and chemical properties, and the logical workflow of the preparation

process. This guide is intended for professionals in chemical research and development who

require a thorough understanding of this inorganic compound.

Introduction
Strontium permanganate trihydrate is an inorganic compound characterized by its purple,

cubic crystalline structure. While its applications are not as widespread as other permanganate

salts, its synthesis and properties are of interest to researchers in inorganic chemistry and

materials science. This document outlines the seminal method for its preparation as first

described by Ferrari and Biagini Cingi in 1966.

Physicochemical Properties
A summary of the key quantitative data for strontium permanganate trihydrate is presented

in the table below for easy reference and comparison.
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Property Value Reference

Chemical Formula Sr(MnO₄)₂·3H₂O [1]

Molar Mass 379.54 g/mol [1]

Appearance Purple cubic crystals [1]

Decomposition Temperature 175 °C [1]

Solubility in Water 2.5 g/100 g of solvent (at 0 °C) [1]

Density 2.75 g/cm³ (at 20 °C) [1]

Crystal System Cubic

Space Group P2₁3

Experimental Protocol: Synthesis of Strontium
Permanganate Trihydrate
The synthesis of strontium permanganate trihydrate is based on a double displacement

reaction in an aqueous medium, followed by precipitation of an insoluble byproduct and

subsequent crystallization of the desired product.

Principle
The core of the synthesis involves the reaction of aqueous solutions of silver permanganate

(AgMnO₄) and strontium chloride (SrCl₂). The low solubility of silver chloride (AgCl) in water

drives the reaction towards the formation of strontium permanganate in the solution.

Reaction Stoichiometry
The balanced chemical equation for the synthesis is as follows:

2 AgMnO₄(aq) + SrCl₂(aq) → Sr(MnO₄)₂(aq) + 2 AgCl(s)
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2 AgMnO₄ (aq)
Silver Permanganate

Sr(MnO₄)₂ (aq)
Strontium Permanganate

+ SrCl₂

SrCl₂ (aq)
Strontium Chloride

2 AgCl (s)
Silver Chloride

+ 2 AgMnO₄

Click to download full resolution via product page

Chemical reaction for the synthesis of strontium permanganate.

Materials and Reagents
Silver Permanganate (AgMnO₄)

Strontium Chloride (SrCl₂)

Distilled or Deionized Water

Note: Quantitative details regarding the concentrations and volumes of the reactant solutions

are not explicitly provided in the seminal literature. It is recommended to use stoichiometric

amounts of the reactants based on their molar masses to ensure complete precipitation of

silver chloride.

Procedure
Preparation of Reactant Solutions: Prepare separate aqueous solutions of silver

permanganate and strontium chloride.

Reaction: Mix the aqueous solutions of silver permanganate and strontium chloride. A

precipitate of silver chloride will form immediately.

Filtration: Filter the reaction mixture to remove the solid silver chloride precipitate. The filtrate

now contains the aqueous strontium permanganate.

Crystallization: Transfer the filtrate to a desiccator and allow the solvent to evaporate slowly.

This will yield dark violet, hygroscopic crystals of strontium permanganate trihydrate.
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Isolation and Storage: Carefully collect the crystals. Due to their hygroscopic nature, they

should be stored in a tightly sealed container in a dry environment.

Experimental Workflow
The logical flow of the experimental procedure is visualized in the following diagram.

Reactant Preparation

Synthesis

Purification

Product Isolation

Prepare Aqueous
Silver Permanganate Solution

Mix Reactant Solutions

Prepare Aqueous
Strontium Chloride Solution

Precipitation of AgCl

Filter to Remove AgCl

Collect Aqueous Sr(MnO₄)₂

Evaporate in Desiccator

Formation of Sr(MnO₄)₂·3H₂O Crystals

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Workflow for the synthesis of strontium permanganate trihydrate.

Safety Considerations
Permanganate salts are strong oxidizing agents and should be handled with care.

Avoid contact with combustible materials.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

The hygroscopic nature of the final product requires handling in a dry atmosphere to prevent

degradation.

Conclusion
This technical guide has detailed the initial synthesis of strontium permanganate trihydrate,

providing the necessary information for its preparation in a laboratory setting. While the

foundational methodology is well-established, a lack of specific quantitative data in the primary

literature necessitates careful experimental design based on stoichiometric principles. The

provided workflow and data tables serve as a valuable resource for researchers and

professionals engaged in the synthesis and characterization of inorganic compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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